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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961

Essential Safety and Handling Guide for 2-Fluoro-5-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoro-5-nitrotoluene. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

2-Fluoro-5-nitrotoluene is a hazardous substance requiring careful handling. The following
table summarizes its hazard classifications.[1][2]

Hazard Classification Category
Acute Oral Toxicity Category 4
Acute Dermal Toxicity Category 4
Acute Inhalation Toxicity Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Signal Word: Warning[3]

Hazard Statements:[1][4]

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation.[1][4]

Causes serious eye irritation.[1][4]

May cause respiratory irritation.[1][4]

hvsical and Chemical ies[1]

Property Value

Physical State Solid

Appearance Yellow

Melting Point 36-41°C/96.8-105.8 °F

Boiling Point 99.3-100°C/210.7-211.1 °F @ 13 mmHg
Flash Point 105°C/221°F

Molecular Formula C7H6FNO2

Molecular Weight 155.13

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Fluoro-5-nitrotoluene is essential to minimize exposure
and ensure safety.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.sigmaaldrich.com/DE/de/product/aldrich/f12006
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106110-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106110-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106110-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1464918&productDescription=2-FLRO-5-NITROTOLUENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106110-SDS-EN.pdf
https://www.benchchem.com/product/b1294961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 2-Fluoro-5-nitrotoluene

1. Preparation Phase

Designate & Prepare Work Area
(Chemical Fume Hood)

'

Assemble All Required PPE

l

Gather Handling & Spill Materials

2. HandliGg Phase

Don Full PPE

'

Handle 2-Fluoro-5-nitrotoluene
(Avoid dust inhalation, skin/eye contact)

3. Post-Handling Phase

Decontaminate Equipment & Surfaces

'

Segregate & Dispose of Waste

'

Doff PPE Correctly

l

Wash Hands Thoroughly
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Emergency First Aid for 2-Fluoro-5-nitrotoluene Exposure

Inhalation Eye Contact Ingestion

Move to Fresh Air

Immediately wash off with soap and plenty of water Rinse immediately with plenty of water for at least 15 minutes Do NOT induce vomiting

If not breathing, give artificial respiration Remove all contaminated clothing

Get Medical Attention

Rinse mouth with water

Get Medical Attention

Get Medical Attention

Get Medical Attention Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-5-
nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294961#personal-protective-equipment-for-
handling-2-fluoro-5-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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